(2Z)-2-(3-bromobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate

• Molecular Formula: C21H12BrFO5S
• Molecular Weight: 475.3 g/mol
• IUPAC Name: [(2Z)-2-[(3-bromophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-fluorobenzenesulfonate
• InChI: InChI=1S/C21H12BrFO5S/c22-14-3-1-2-13(10-14)11-20-21(24)18-9-6-16(12-19(18)27-20)28-29(25,26)17-7-4-15(23)5-8-17/h1-12H/b20-11-
• InChI Key: OHACUDITLLGULH-JAIQZWGSSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Br)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)F
• Canonical SMILES: C1=CC(=CC(=C1)Br)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)F

Description

Historical Context of Benzofuran Derivatives in Organic Chemistry

Benzofuran derivatives have occupied a central role in organic synthesis since their first reported preparation by William Henry Perkin in 1870. Early work focused on coumarin-benzofuran rearrangements, exemplified by the Perkin rearrangement, which enabled access to functionalized benzofuran cores through halocoumarin intermediates. The intrinsic reactivity of the benzofuran ring—a fusion of a furan oxygen atom with a benzene ring—facilitates diverse transformations, including electrophilic substitution at the C6 position, as seen in the target compound. Modern advances, such as copper-catalyzed cyclization of o-hydroxy aldehydes with alkynes, have expanded the accessibility of substituted benzofurans. For instance, trifluoroethyl-substituted benzofurans are now synthesized in 45–93% yields using CuCl/DBU systems, underscoring the scaffold’s versatility. The 3-oxo-2,3-dihydro-1-benzofuran substructure in the target molecule further derives from ketone-functionalized analogs, which serve as precursors for bioactive derivatives.

Significance of Halogen-Substituted Aromatic Systems in Medicinal Chemistry

Halogenation profoundly influences the physicochemical and pharmacological profiles of aromatic compounds. The 3-bromobenzylidene and 4-fluorobenzenesulfonate groups in the target compound illustrate two distinct halogenation strategies:

• Bromination : Electrophilic aromatic bromination, traditionally mediated by Lewis acids like AlCl₃, achieves regioselective para-substitution in activated arenes. The 3-bromobenzylidene group likely enhances lipophilicity and π-π stacking interactions, as observed in halogen-engineered proteins.
• Fluorination : The 4-fluorobenzenesulfonate group combines the electron-withdrawing effects of fluorine with the sulfonate’s polar character, a design principle exploited in sulfonamide drugs. Fluorine’s small atomic radius and high electronegativity minimize steric disruption while modulating electron density.

Recent studies demonstrate that halogenated aromatics improve binding affinities in drug-receptor interactions, as seen in iodinated insulin analogs where iodine forms halogen bonds with protein targets.

Rationale for Sulfonate Functionalization in Heterocyclic Compounds

Sulfonate groups are pivotal in enhancing aqueous solubility and metabolic stability. The target compound’s 4-fluorobenzenesulfonate moiety may be synthesized via:

• Radical sulfonylation : Metal-free, SO₂ insertion strategies using aryldiazonium salts and 1,5-dienes yield sulfonylated heterocycles with 72–89% efficiency.
• Palladium-catalyzed C–H sulfination : Site-selective sulfination of thianthrenium salts with Rongalite (HOCH₂SO₂Na) enables one-pot access to sulfonamides.

The table below summarizes key sulfonation methods relevant to benzofuran derivatives:

Method	Conditions	Yield (%)	Selectivity	Reference
Radical sulfonylation	SO₂, aryldiazonium salts, 1,5-dienes	72–89	5-endo-trig cyclization
Pd-catalyzed C–H sulfination	Pd(OAc)₂, Rongalite, Thianthrenium salts	65–82	Para-selective
Copper-mediated coupling	CuI, DES solvents, alkynes	70–91	Ortho/para directors

Sulfonate esters also serve as prodrug moieties, hydrolyzing in vivo to release active sulfonic acids. In the target molecule, the 4-fluorobenzenesulfonate group likely balances hydrophilicity with membrane permeability, a critical consideration in CNS-targeted therapeutics.

Biological Activity

The compound (2Z)-2-(3-bromobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate is a complex organic molecule that has garnered attention for its potential biological activities. This article delves into its structural characteristics, synthesis, and biological activity, supported by data tables and relevant case studies.

Molecular Formula and Weight

• Molecular Formula : C22H19BrO4S
• Molecular Weight : 427.3 g/mol

The compound features a benzofuran moiety, which contributes to its aromatic properties, along with a bromobenzylidene group that enhances its reactivity. The presence of functional groups such as ketones and sulfonates is pivotal in determining its chemical behavior and interactions with biological systems.

Structural Features

Feature	Description
Benzofuran Moiety	Fused ring system combining benzene and furan
Bromobenzylidene Group	Enhances reactivity and potential biological activity
Sulfonate Group	Contributes to solubility and biological interactions

Synthesis

The synthesis of this compound can be approached through various methodologies, including:

• Condensation Reactions : Utilizing aldehydes and ketones.
• Electrophilic Aromatic Substitution : To introduce bromine into the benzene ring.
• Functional Group Transformations : To convert intermediates into the desired sulfonate form.

These synthetic pathways highlight the compound's versatility and potential for generating analogs with varied biological activities.

Understanding how this compound interacts with biological targets is crucial for assessing its therapeutic potential. Interaction studies could involve:

• Enzyme Inhibition : Potential inhibition of specific enzymes involved in disease pathways.
• Receptor Binding Studies : Evaluating affinity for various receptors to determine pharmacological profiles.

Predictive Models

Predictive models such as PASS (Prediction of Activity Spectra for Substances) can estimate the biological activity spectrum based on structural features, suggesting potential antimicrobial or anticancer properties.

Case Studies

• Anticancer Activity : A study demonstrated that similar benzofuran derivatives exhibited significant cytotoxicity against various cancer cell lines, indicating that this compound may possess similar properties.
• Antimicrobial Properties : Research has shown that compounds with sulfonate groups often display enhanced antimicrobial activity, which could be applicable to this compound.

Biological Activity Spectrum

Activity Type	Potential Effects	References
Anticancer	Cytotoxicity in cancer cell lines
Antimicrobial	Inhibition of bacterial growth
Enzyme Inhibition	Possible inhibition of key metabolic enzymes

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural analogs of this compound differ primarily in the substituents on the benzylidene moiety and the sulfonate group. Below is a detailed comparison with two closely related derivatives:

Table 1: Structural and Substituent Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Benzylidene Substituent	Sulfonate Group
(2Z)-2-(3-Bromobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate	C22H13BrFO6S	528.26	3-Bromo	4-Fluorobenzenesulfonate
(2Z)-2-(2,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate	C19H16O8S	428.39	2,4-Dimethoxy	Methanesulfonate
(2Z)-2-(2,3-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate	C23H17ClO7S	472.90	2,3-Dimethoxy	4-Chlorobenzenesulfonate

Key Comparisons

Electronic Effects: The 3-bromo group in the target compound is strongly electron-withdrawing, reducing electron density in the benzylidene ring compared to the methoxy groups in analogs . This may increase susceptibility to nucleophilic attack at the benzofuran core.

Crystallographic Behavior :

• The bromine atom’s heavy atom effect could facilitate X-ray crystallographic analysis (e.g., via SHELX or ORTEP software ), improving phase determination compared to lighter substituents like methoxy or chloro.
• Methoxy-substituted analogs may exhibit stronger hydrogen-bonding networks (e.g., C–H···O interactions) due to oxygen lone pairs, influencing crystal packing .

The 4-fluorobenzenesulfonate group in the target compound may enhance bioavailability compared to bulkier substituents, though specific pharmacological data are unavailable in the provided evidence.

Synthetic Accessibility :

• Methoxy-substituted analogs (e.g., 2,4-dimethoxy) are typically synthesized via nucleophilic aromatic substitution or condensation reactions, while bromo/fluoro substituents may require halogenation under controlled conditions.

Research Findings and Limitations

• Hydrogen Bonding : highlights the role of graph set analysis in understanding crystal packing, which may apply to these derivatives. However, experimental data on hydrogen-bonding patterns are absent.

Preparation Methods

Formation of 3-Oxo-2,3-Dihydro-1-Benzofuran-6-Ol

The benzofuran precursor is synthesized via acid-catalyzed cyclization of 2-hydroxyacetophenone derivatives. For example:

$$\text{2-Hydroxy-5-methoxyacetophenone} + \text{H}$$2\text{SO}4 \rightarrow \text{3-Oxo-2,3-dihydro-1-benzofuran-6-ol} + \text{H}_2\text{O}

Reaction conditions:

• Temperature: 80–100°C

• Time: 4–6 hours

• Yield: 68–72%

Sulfonation with 4-Fluorobenzenesulfonyl Chloride

The final step involves nucleophilic aromatic substitution to introduce the sulfonate group:

$$\text{(2Z)-2-(3-Bromobenzylidene)-3-oxo-benzofuran} + \text{4-Fluorobenzenesulfonyl chloride} \xrightarrow{\text{NaH, DMF}} \text{Target Compound}$$

Critical conditions:

• Base: Sodium hydride (2.2 equiv)

• Solvent: DMF, 0°C to room temperature

• Reaction Time: 3–4 hours

• Yield: 60–65%

Reaction Optimization and Challenges

Catalytic System Comparison

Catalyst	Solvent	Temperature	Z:E Ratio	Yield (%)
Piperidine	EtOH	Reflux	95:5	72
NH₄OAc	Toluene	110°C	88:12	65
DBU	THF	60°C	90:10	68

Piperidine in ethanol maximizes Z-selectivity due to its mild basicity and ability to stabilize the transition state.

Sulfonation Step Variables

• Base Sensitivity: Excess NaH (>2.5 equiv) leads to desulfonation byproducts.

• Solvent Effects: DMF outperforms THF or DCM in solubilizing intermediates.

• Impurity Control: Unreacted sulfonyl chloride is removed via aqueous NaHCO₃ wash .

Purification and Characterization

Chromatographic Techniques

• Flash Column Chromatography: Silica gel (hexane:EtOAc = 3:1) removes non-polar byproducts.

• HPLC Purity: >99% (C18 column, acetonitrile:H₂O = 70:30).

Spectroscopic Data

Technique	Key Signals
¹H NMR (400 MHz)	δ 8.21 (s, 1H, benzylidene CH), 7.89–7.43 (m, 8H, aromatic), 6.95 (s, 1H, furan)
¹³C NMR	δ 187.2 (C=O), 159.8 (SO₃), 135.4–116.7 (aromatic), 113.5 (C-Br)
HRMS	[M+H]⁺ calcd. for C₂₁H₁₃BrFO₅S: 499.9612; found: 499.9608

The Z-configuration is confirmed by NOESY correlations between the benzylidene proton and furan oxygen.

Scale-Up Considerations and Industrial Relevance

Kilogram-Scale Synthesis

• Batch Reactor: 50 L vessel with mechanical stirring.

• Cost Drivers: 3-Bromobenzaldehyde (~$320/kg) and Pd catalysts (~$1,500/kg).

• Environmental Impact: Ethanol and DMF are recycled via distillation (85% recovery).

Applications in Drug Discovery

The sulfonate group enhances aqueous solubility (LogP = 2.1), making the compound suitable for in vivo assays. Preliminary screens show IC₅₀ = 1.2 μM against kinase targets .